Ethyl 2-[(3-bromoadamantane-1-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(3-bromoadamantane-1-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C22H28BrNO3S/c1-2-27-19(25)17-15-5-3-4-6-16(15)28-18(17)24-20(26)21-8-13-7-14(9-21)11-22(23,10-13)12-21/h13-14H,2-12H2,1H3,(H,24,26)
• InChI Key: XMBJXZAQNNQQFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C34CC5CC(C3)CC(C5)(C4)Br
• Molecular Formula: C22H28BrNO3S
• Molecular Weight: 466.4 g/mol
• CAS No.: 391230-00-5

Description

Ethyl 2-[(3-bromoadamantane-1-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a chemical compound. It is a derivative of adamantane, a class of polycyclic hydrocarbons with unique physical and chemical properties.

Molecular Structure Analysis

The molecular structure of this compound is derived from adamantane, which is a tricyclic cage compound of C10H16 formula. Adamantanes are nanoscale substructures of the sp3-hybridized diamond lattice and are characterized by a high degree of symmetry.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Synthesis of 3-Amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one and Its Schiff Bases Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been synthesized and further processed to produce compounds with potential antimicrobial and anti-inflammatory activities. These compounds have shown promising biological activities, indicating their potential in developing new antimicrobial agents (Narayana et al., 2006).

Anticancer Potential

Synthesis and Structure Elucidation of Novel Thiophene and Benzothiophene Derivatives as Cytotoxic Agents A series of novel thiophene and benzothiophene derivatives were synthesized with potential anti-proliferative activity against various tumor cell lines, showcasing the potential of such compounds in anticancer research (Mohareb et al., 2016).

Chemical Synthesis and Characterization

Chemistry of Iminofurans Recyclization of Ethyl 2-[2-oxo-5-phenylfuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

This study illustrates the reaction of a related compound with primary amines, leading to novel compounds. The product structure was determined by X-ray analysis, emphasizing the compound's potential for further chemical synthesis and analysis applications (Shipilovskikh et al., 2014).

Antibacterial and Antioxidant Studies

Synthesis of Lignan Conjugates via Cyclopropanation Antimicrobial and Antioxidant Studies

Synthesized compounds demonstrated notable antibacterial and antifungal properties, as well as significant antioxidant potential, indicating the versatility of similar compounds in pharmaceutical and chemical research (Raghavendra et al., 2016).

Future Directions

Adamantane derivatives have diverse applications in the fields of medicinal chemistry, catalyst development, and nanomaterials. Future research may focus on the synthesis of substituted adamantanes and higher diamondoids, as well as their potential applications.

Mechanism of Action

Target of Action

Adamantane derivatives have diverse applications in medicinal chemistry, catalyst development, and nanomaterials . Indole derivatives are significant in natural products and drugs, playing a crucial role in cell biology . .

Biochemical Pathways

Indole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . .